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Compound of Interest

Compound Name: C.l. Acid red 106

Cat. No.: B1200254

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for C.l. Acid
Red 106, a synthetic dye used in various industrial and research applications. The following
sections detail the physical and chemical properties, toxicological data, handling and storage
procedures, emergency protocols, and personal protective equipment recommendations. This
document is intended to provide comprehensive safety information to professionals working
with this substance.

Chemical and Physical Properties

C.l. Acid Red 106 is a single azo class dye. A summary of its key physical and chemical
properties is provided in the table below.
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Property Value Reference
C.l. Name Acid Red 106 [1]
CAS Number 6844-74-2 [1]
Molecular Formula C23H17N3Na209S3 [1]
Molecular Weight 621.57 g/mol [1]
Appearance Red powder [2]

Soluble in water (blue light
Solubility red), soluble in ethanol (red), [1]

slightly soluble in acetone.

Toxicological Information

Based on available safety data sheets, C.I. Acid Red 106 is considered to have low toxicity.
However, as with any chemical, unnecessary exposure should be avoided.

Acute Toxicity: General information suggests that this product has low toxicity, with adverse
effects on human health being likely only after the ingestion of large quantities.[3]

Irritation:

» Skin: May cause defatting of the skin but is not classified as an irritant.[3] Prolonged skin
contact may lead to redness and irritation.[3]

e Eyes: Vapors or direct contact may cause prolonged tearing and redness.[3]
Ingestion: May cause discomfort if swallowed.[3]
Inhalation: No specific health hazards are known.[3]

Carcinogenicity: There is no evidence to suggest that the product can cause cancer. It is not
listed by IARC, NTP, or OSHA as a carcinogen.[3]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of C.I. Acid
Red 106 and ensuring a safe working environment.

Handling:

Read and follow the manufacturer's recommendations.[3]

Avoid spilling the substance.[3]

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area.

Storage:

» Store in a tightly-closed, original container.[3]

o Keep in a dry, cool, and well-ventilated place.[3]

o Recommended storage temperature is between 5°C and 30°C.[3]

e Avoid excessive heat for prolonged periods and protect from freezing to prevent container
rupture.[3]

o Keep away from oxidizing agents and from highly alkaline or acidic materials to prevent
exothermic reactions.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Move the person to fresh air. If
Inhalation any discomfort continues, get [3]

medical attention.

Rinse mouth thoroughly with

water and give plenty of water
Ingestion to drink. If discomfort [3]

continues, seek medical

attention.

Remove contaminated
clothing. Rinse the skin with

Skin Contact water. Apply a suitable lotionto  [3]
moisturize the skin. If irritation

persists, get medical attention.

Remove any contact lenses
and open eyelids wide apart.

Eye Contact Continue to rinse for at least [3]
15 minutes. If irritation persists,

seek medical attention.

Spill Response

A systematic approach should be taken to clean up spills to minimize exposure and
environmental contamination.

Minor Spills:
o Stop the leak if it is possible to do so without risk.[3]
» For small liquid spills, flush the area with plenty of water.[3]

o For small powder spills, absorb with vermiculite, dry sand, or earth and place into containers
for disposal.[3]

Major Spills:
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For large spills, absorb in vermiculite, dry sand, or earth and place into containers for
disposal.[3]

Flush the contaminated area with plenty of water.[3]

Be aware that floors and other surfaces may become slippery.[3]

Avoid the spillage or runoff from entering drains, sewers, or watercourses.[3]

The logical workflow for a spill response is illustrated in the diagram below.

Hierarchy of Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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